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Compound of Interest

Compound Name:
3-(4-(Methylthio)phenyl)propanoic

acid

Cat. No.: B156610 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 3-(4-
(Methylthio)phenyl)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-(4-
(Methylthio)phenyl)propanoic acid (CAS Number: 138485-81-1). The information is compiled

and presented to meet the needs of professionals in research and drug development,

emphasizing safe handling, storage, and emergency procedures.

Chemical Identification and Physical Properties
3-(4-(Methylthio)phenyl)propanoic acid is a carboxylic acid and thioether. It is important to

be familiar with its chemical identity and physical characteristics to ensure proper handling and

use in a laboratory setting.
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Identifier Value Source

Chemical Name

3-(4-

(Methylthio)phenyl)propanoic

acid

[1]

Synonyms

Benzenepropanoic acid, 4-

(methylthio)-; 3-(4-

methylsulfanylphenyl)propanoi

c Acid; 3-(4-

Methylthiophenyl)propionic

acid

[1]

CAS Number 138485-81-1 [1][2]

Molecular Formula C10H12O2S [2][3]

Molecular Weight 196.27 g/mol [2][3]

Appearance
White to off-white solid, light

yellow powder
[1][4]

Melting Point 67-71 °C

Solubility No data available

Vapor Pressure
1.86E-05 mmHg at 25°C

(Predicted)
[1]

Hazard Identification and GHS Classification
This compound is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS). Researchers must understand these hazards

to implement appropriate safety measures.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 3 H301: Toxic if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific target organ toxicity —

single exposure
3

H335: May cause respiratory

irritation

GHS Pictograms:

alt text

alt text

Signal Word: Danger

First-Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial. The following are

general guidelines; always seek medical attention after exposure.
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Exposure Route First-Aid Protocol

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Get medical aid.

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.

Eye Contact

Flush eyes with plenty of water for at least 15

minutes, occasionally lifting the upper and lower

eyelids. Get medical aid immediately.

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.

Handling and Storage
Proper handling and storage procedures are essential to minimize risk of exposure and

maintain the chemical's integrity.

Experimental Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling 3-(4-
(Methylthio)phenyl)propanoic acid in a laboratory setting.
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Preparation

Handling

Post-Handling

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Ensure Fume Hood is Operational

Weigh Compound in Fume Hood

Proceed to Handling

Carefully Transfer to Reaction Vessel

Keep Container Tightly Closed When Not in Use

Decontaminate Work Area

Proceed to Cleanup

Dispose of Waste in Designated Hazardous Waste Container

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 3-(4-(Methylthio)phenyl)propanoic acid.
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Storage Recommendations
Store in a tightly closed container.[4]

Store in a cool, dry, well-ventilated area away from incompatible substances.[4]

Keep away from sources of ignition.[5]

The storage area should be designated for toxic and corrosive materials.[5]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment (PPE) are critical for preventing

exposure.

Control Parameter Recommendation

Engineering Controls

Work in a well-ventilated area, preferably under

a chemical fume hood.[5] Facilities should be

equipped with an eyewash station and a safety

shower.[4]

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[4]

Skin Protection
Wear appropriate protective gloves and clothing

to prevent skin exposure.[4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced. A dust mask type N95 (US) is

recommended.[6]

Spill and Emergency Procedures
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A clear protocol for spills and emergencies is necessary to ensure a rapid and effective

response.

Spill Response Logical Flow
This diagram illustrates the decision-making process in the event of a chemical spill.
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Spill Occurs

Assess Spill Size and Risk

Small, Contained Spill

Minor

Large or Uncontained Spill

Major

Don Appropriate PPE

Evacuate Immediate Area
Alert Supervisor/Safety Officer

Report Incident

Absorb with Inert Material
(e.g., vermiculite, sand)

Collect into a Suitable, Labeled
Hazardous Waste Container

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Decision-making flowchart for responding to a chemical spill.
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General Spill Cleanup:

Evacuate unnecessary personnel from the area.[5]

Ensure adequate ventilation.

Vacuum or sweep up material and place it into a suitable disposal container.[4]

Avoid generating dusty conditions.[4]

Clean the spill area thoroughly.

Toxicological Information
The toxicological properties of this substance have not been fully investigated.[4] The available

information indicates significant potential for harm.

Acute Toxicity: Toxic if swallowed.[3]

Skin Irritation: Causes skin irritation.[3]

Eye Damage: Causes serious eye damage.[3]

Respiratory Irritation: May cause respiratory irritation.[3] The respiratory system is a target

organ.

Chronic Effects: No information found.[4]

Carcinogenicity: Not classified as a carcinogen by ACGIH, IARC, NTP, or OSHA.[7]

Disposal Considerations
Chemical waste must be disposed of in accordance with all local, state, and federal

regulations.

Dispose of this chemical and its container at a licensed hazardous-waste disposal plant.

Do not allow the product to enter drains.
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Offer surplus and non-recyclable solutions to a licensed disposal company.[7]

This guide is intended to provide essential safety information. It is not a substitute for a

comprehensive risk assessment, which should be conducted by qualified personnel before any

new or modified procedure involving this chemical. Always refer to the most current and

complete Safety Data Sheet provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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